2-(3-Carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid (95%) is an organic compound with a molecular formula of C11H8Cl2NO3. It is a colorless crystalline solid and is soluble in water, ethanol, and methanol. This compound has a wide range of applications in scientific research, including synthesis, biochemistry, and physiology.
Scientific Research Applications
2-(3-Carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid (95%) has a wide range of applications in scientific research. It is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It is also used in biochemistry to study the metabolism of drugs and other compounds, as well as to study the structure and function of enzymes. In physiology, 2-(3-carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid (95%) is used to study the effects of drugs on the body.
Mechanism of Action
2-(3-Carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid (95%) acts as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It binds to the active site of the enzyme and prevents the enzyme from catalyzing its reaction. This inhibition of enzyme activity can be used to study the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
2-(3-Carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid (95%) has both biochemical and physiological effects. Biochemically, it acts as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. Physiologically, it can affect the body’s response to drugs, as well as other physiological processes.
Advantages and Limitations for Lab Experiments
2-(3-Carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid (95%) is a useful tool for laboratory research. Its ability to inhibit enzymes involved in the metabolism of drugs and other compounds makes it a valuable tool for studying the metabolism of drugs and other compounds. The main disadvantage of using this compound in laboratory experiments is that it is not very soluble in water, so it must be dissolved in other solvents such as ethanol or methanol.
Future Directions
The use of 2-(3-Carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid (95%) in scientific research has the potential to lead to many exciting discoveries. Future research could focus on developing more efficient synthesis methods, as well as new applications for this compound. Additionally, further research could be done to explore the biochemical and physiological effects of this compound, as well as to better understand its mechanism of action.
Synthesis Methods
2-(3-Carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid (95%) can be synthesized from 4-chlorobenzoic acid and 3-chloro-4-aminophenol. The reaction is carried out in a two-step synthesis process. In the first step, 4-chlorobenzoic acid is reacted with 3-chloro-4-aminophenol in the presence of sodium hydroxide to form a mono-substituted amide. In the second step, the mono-substituted amide is reacted with sodium nitrite in the presence of acetic acid to form 2-(3-carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid (95%).
properties
IUPAC Name |
2-(3-carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2NO3/c15-8-2-3-9(14(19)20)10(6-8)7-1-4-12(16)11(5-7)13(17)18/h1-6H,(H2,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUMYZQBTFUSLBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=CC(=C2)Cl)C(=O)O)C(=O)N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70691601 |
Source
|
Record name | 3'-Carbamoyl-4',5-dichloro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70691601 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Carbamoyl-4-chlorophenyl)-4-chlorobenzoic acid | |
CAS RN |
1261907-13-4 |
Source
|
Record name | 3'-Carbamoyl-4',5-dichloro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70691601 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.